2-(benzylthio)-3-(4-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• IUPAC Name: 2-benzylsulfanyl-3-[(4-methoxyphenyl)methyl]-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C27H23N3O2S/c1-32-22-14-12-19(13-15-22)17-30-26(31)25-24(23(16-28-25)21-10-6-3-7-11-21)29-27(30)33-18-20-8-4-2-5-9-20/h2-16,28H,17-18H2,1H3
• InChI Key: WKYGEPGJBUXFPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C3=C(C(=CN3)C4=CC=CC=C4)N=C2SCC5=CC=CC=C5
• Molecular Formula: C27H23N3O2S
• Molecular Weight: 453.6 g/mol
• CAS No.: 1793859-50-3

Description

2-(benzylthio)-3-(4-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C27H23N3O2S and its molecular weight is 453.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Related Compound Applications in Scientific Research

• Pharmacokinetics and Drug Development : Studies on similar compounds often focus on pharmacokinetics, which is crucial for drug development. Understanding how a compound is absorbed, distributed, metabolized, and excreted in the body can inform its potential therapeutic use and efficacy. For instance, research on pyronaridine, a structurally complex compound, revealed its pharmacokinetics in malaria patients, providing insights into its therapeutic potential and dosing strategies (Feng et al., 1987).

• Radiation Dosimetry : The study of compounds labeled with radioactive isotopes, such as "11C-PBR28", has applications in imaging and radiation dosimetry. These compounds can bind to specific receptors in the brain, enabling the visualization of inflammation or other pathological conditions in medical imaging studies (Brown et al., 2007).

• Biomonitoring of Environmental Chemicals : Research on the human exposure to various chemicals, including phenols and parabens, relies on biomonitoring studies. These studies assess the presence of chemicals or their metabolites in human biological samples, indicating exposure levels and potential health risks. For example, a study conducted on Danish children and adults showcased the widespread exposure to non-persistent environmental chemicals, highlighting the importance of monitoring such exposures for public health (Frederiksen et al., 2014).